Cas no 146335-44-6 (3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester)

3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester structure

146335-44-6 structure

Product Name:3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester

CAS No:146335-44-6

MF:C₁₀H₁₅NO₃

MW:197.231003046036

CID:101244

PubChem ID:10976427

Update Time:2025-04-18

3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
- 3-Cyclohexene-1-carboxylicacid,4-amino-6,6-dimethyl-2-oxo-,methylester
- AKOS015866379
- 146335-44-6
- VS-11506
- methyl 4-amino-6,6-dimethyl-2-oxocyclohex-3-ene-1-carboxylate
- Inchi： 1S/C10H15NO3/c1-10(2)5-6(11)4-7(12)8(10)9(13)14-3/h4,8H,5,11H2,1-3H3
- InChI Key： SISFQHIHRUPQMP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(C=C(CC1(C)C)N)=O)=O

Computed Properties

Exact Mass: 197.10519334g/mol
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 69.4Å²

3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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